2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile

• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 2-(2,5-dioxopyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile
• InChI: InChI=1S/C15H14N2O2S/c16-9-11-10-5-3-1-2-4-6-12(10)20-15(11)17-13(18)7-8-14(17)19/h7-8H,1-6H2
• InChI Key: QEWFLTZOTKTFAZ-UHFFFAOYSA-N
• SMILES: C1CCCC2=C(CC1)C(=C(S2)N3C(=O)C=CC3=O)C#N

Description

2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile, also known as CPTH, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile acts as a histone deacetylase inhibitor, preventing the removal of acetyl groups from histones. This leads to changes in gene expression, which can contribute to the anti-tumor and neuroprotective effects of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile.
Biochemical and Physiological Effects:
2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which can prevent the spread of cancer. In terms of neuroprotection, 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile has been shown to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile in lab experiments is its specificity for histone deacetylases, which can reduce off-target effects. However, 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile has low solubility in water, which can limit its use in certain experiments. Additionally, further research is needed to determine the optimal dosage and treatment regimen for 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile.

Future Directions

Future research on 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile could focus on optimizing its synthesis method to improve yields and purity. Additionally, further studies are needed to determine the full extent of its anti-tumor and neuroprotective effects, as well as its potential as a therapeutic agent for other diseases. Finally, the development of more water-soluble derivatives of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile could expand its potential applications in lab experiments.

Synthesis Methods

2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile can be synthesized through a multi-step process involving the reaction of 2,5-dioxo-2,5-dihydro-1H-pyrrole with 4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxylic acid, followed by the addition of a cyanide group. This process has been optimized to produce high yields of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile with high purity.

Scientific Research Applications

2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile has been studied for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. It has been found to have anti-tumor properties, inhibiting the growth of cancer cells in vitro and in vivo. Additionally, 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile has been shown to inhibit the activity of histone deacetylases, which play a role in the development of Alzheimer's disease.